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For Researchers, Scientists, and Drug Development Professionals

Abstract

Mebenoside, a glycosidic compound, presents a subject of interest within the scientific
community, particularly for its potential pharmacological applications. This technical guide
provides a comprehensive overview of the current knowledge regarding Mebenoside, focusing
on its chemical structure, and available data on its properties. While detailed experimental data
remains limited in publicly accessible literature, this document consolidates the known
information and highlights areas for future research.

Chemical Structure and Identification

Mebenoside is chemically defined as (2R,3R,4R,5R)-5-[(1R)-1,2-bis(phenylmethoxy)ethyl]-2-
methoxy-4-phenylmethoxyoxolan-3-ol[1]. Its structural details are crucial for understanding its
chemical behavior and potential biological interactions.

Table 1: Chemical Identification of Mebenoside[1]
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Identifier Value

(?R,3R,4R,5R)-5-[(1R)-1,2-
IUPAC Name bis(phenylmethoxy)ethyl]-2-methoxy-4-

phenylmethoxyoxolan-3-ol

Molecular Formula C28H3206

Molecular Weight 464.55 g/mol

CO[C@H]1--INVALID-LINK----INVALID-LINK--

SMILES String OCC3=CC=CC=C3)0CC4=CC=CC=C4">C@@
HO
InChl Key MYVXMYUGQJQBIV-JQPIIJRMSA-N

Physicochemical Properties

Detailed experimental data on the physical and chemical properties of Mebenoside, such as
melting point, boiling point, and solubility, are not readily available in the reviewed literature.
The following table summarizes computed properties, which can serve as estimations.

Table 2: Computed Physicochemical Properties of Mebenoside|[1]

Property Value
XLogP3 35

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 10

Exact Mass 464.21988874
Monoisotopic Mass 464.21988874
Topological Polar Surface Area 66.4 A2

Heavy Atom Count 34

Complexity 541
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Synthesis and Characterization

A specific and detailed experimental protocol for the synthesis of Mebenoside is not described
in the available literature. General synthetic methods for glycosides may be applicable, but a
direct and validated procedure for Mebenoside is yet to be published.

Similarly, experimental spectroscopic data for Mebenoside, including *H NMR, 13C NMR,
Infrared (IR), and Mass Spectrometry (MS) data, are not publicly available. Such data would be
invaluable for the unambiguous identification and characterization of the compound.

Biological Activity and Mechanism of Action

The biological activity and mechanism of action of Mebenoside have not been extensively
studied. However, insights can be drawn from related compounds, such as Tribenoside (ethyl-
3,5,6-tri-O-benzyl-D-glucofuranoside), which has been reported to possess anti-inflammatory,
wound-healing, and venotonic properties. It is plausible that Mebenoside, sharing a similar
structural backbone, may exhibit related pharmacological effects. Further research is
necessary to elucidate the specific biological targets and signaling pathways modulated by
Mebenoside.

Experimental Protocols and Future Directions

The absence of detailed experimental protocols for the synthesis, purification, and analysis of
Mebenoside is a significant gap in the current scientific literature. The development and
publication of such protocols are crucial for advancing research on this compound.

Logical Workflow for Future Mebenoside Research
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Synthesis of Mebenoside

Purification and Characterization
(NMR, IR, MS, HPLC)

Determination of Physicochemical Properties In Vitro Biological Screening
(Melting Point, Solubility) (e.g., anti-inflammatory, antioxidant assays)

Mechanism of Action Studies
(Signaling Pathway Analysis)

In Vivo Efficacy and Safety Studies

Drug Development Candidacy

Click to download full resolution via product page

Caption: A proposed workflow for the systematic investigation of Mebenoside.

Conclusion

Mebenoside is a compound with a well-defined chemical structure but remains largely
uncharacterized in terms of its experimental physicochemical properties, biological activities,
and mechanism of action. The information presented in this guide is based on available
database entries and knowledge of related compounds. There is a clear need for further
experimental research to unlock the full potential of Mebenoside for researchers, scientists,
and drug development professionals. The generation of comprehensive experimental data will
be pivotal in determining its utility and potential for therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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